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Compound Name: Sequirin C
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the biological activities of Sequirin C
and other prominent bioactive compounds isolated from the Japanese cedar, Cryptomeria

japonica. The objective is to present a clear overview of their therapeutic potential, supported

by available experimental data, to aid in research and drug development endeavors. While

substantial data exists for compounds like Ferruginol and Sugiol, research on the specific

anticancer and anti-inflammatory activities of Sequirin C is limited. This guide incorporates

available data and highlights areas for future investigation.

Compound Overview
Cryptomeria japonica is a rich source of various secondary metabolites, primarily terpenoids

and phenolic compounds, which have demonstrated a wide range of biological activities. This

guide focuses on a comparative analysis of Sequirin C, a norlignan, with two well-studied

diterpenoids from the same plant: Ferruginol and Sugiol.

Sequirin C: A norlignan found in Cryptomeria japonica. Current research on its biological

activities is limited, with some evidence pointing towards antiviral properties.

Ferruginol: An abietane diterpenoid with demonstrated anticancer and antibacterial activities.

Sugiol: A diterpenoid known for its anti-inflammatory properties.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b106890?utm_src=pdf-interest
https://www.benchchem.com/product/b106890?utm_src=pdf-body
https://www.benchchem.com/product/b106890?utm_src=pdf-body
https://www.benchchem.com/product/b106890?utm_src=pdf-body
https://www.benchchem.com/product/b106890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Presentation
The following tables summarize the available quantitative data on the biological activities of

Sequirin C, Ferruginol, and Sugiol.

Table 1: Anticancer Activity

Compound Cell Line Assay IC50 Value Reference

Sequirin C HIV-1 Anti-HIV Assay 9.56 µM

Ferruginol
A549 (Non-small

cell lung cancer)
MTT Assay

Dose-dependent

cytotoxicity

observed

[1]

CL1-5 (Non-

small cell lung

cancer)

MTT Assay

Dose-dependent

cytotoxicity

observed

[1]

OVCAR-3

(Ovarian cancer)
MTT Assay

Not explicitly

stated, but

apoptosis

induced at 20,

80, and 300 µM

[2]

MDA-T32

(Thyroid cancer)

Proliferation

Assay
12 µM [3]

Sugiol
Data not

available
- -

Note: While Sequirin C's activity against HIV-1 is presented, direct comparative anticancer

data against cancer cell lines is not currently available.

Table 2: Anti-inflammatory Activity
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Compound Cell Line
Parameter
Measured

Inhibition
Concentrati
on

Reference

Sequirin C
Data not

available
- - -

Sugiol

J774A.1

Murine

Macrophages

proIL-1β, IL-

1β, TNF-α

production

Effective

inhibition
30 µM [4][5]

J774A.1

Murine

Macrophages

ERK1/2

phosphorylati

on

Complete

inhibition
10 µM [4]

J774A.1

Murine

Macrophages

JNK1/2 and

p38

phosphorylati

on

Effective

inhibition
30 µM [4]

Table 3: Antimicrobial Activity
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Compound Microorganism Assay
MIC Value
(µg/mL)

Reference

Sequirin C
Tobacco Mosaic

Virus
Anti-TMV Assay

17.6% inhibition

rate

Ferruginol Bacillus cereus
Broth

microdilution
6.3 [6]

Staphylococcus

aureus

Broth

microdilution
6.3 [6]

Listeria

monocytogenes

Broth

microdilution
6.3 [6]

Escherichia coli
Broth

microdilution
12.5 [6]

Pseudomonas

aeruginosa

Broth

microdilution
12.5 [6]

Salmonella

enterica

Broth

microdilution
12.5 [6]

Sugiol
Data not

available
- -

Note: Sequirin C's activity against Tobacco Mosaic Virus is presented. Data on its antibacterial

or antifungal activity is limited.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the known signaling pathways modulated by Ferruginol and

Sugiol, as well as a general workflow for assessing anticancer activity.
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Ferruginol-Induced Apoptosis in NSCLC

Ferruginol

Bcl-2
(Anti-apoptotic)
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Bax
(Pro-apoptotic)
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Activates
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Caspase-3
Activates

Activates

PARPCleaves Apoptosis

Sugiol's Anti-inflammatory Mechanism

LPS

MAPKs
(ERK, JNK, p38)

Activates
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Pro-inflammatory Cytokines
(IL-1β, TNF-α)

Production Inflammation
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General Workflow for In Vitro Anticancer Activity Assessment

Start:
Cancer Cell Culture

Treat cells with
Cryptomeria japonica compounds

MTT Assay
(Cell Viability)

Apoptosis Assays
(e.g., Annexin V)

Western Blot Analysis
(Protein Expression)

Data Analysis
(IC50, Mechanism)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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